Cas no 1203027-26-2 (1-(3,4-dimethoxyphenyl)methyl-3-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-3-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea
• CAS No: 1203027-26-2
• MF: C₂₄H₂₅N₃O₄S
• MW: 451.538004636765
• CID: 6444663
• PubChem ID: 30373750
• Update Time: 2025-06-07

1-(3,4-dimethoxyphenyl)methyl-3-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)methyl-3-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea
• 1203027-26-2
• AKOS024512930
• VU0646750-1
• F5534-0088
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]urea
• 1-(3,4-dimethoxybenzyl)-3-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)urea
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea

• Inchi： 1S/C24H25N3O4S/c1-30-20-10-7-16(13-21(20)31-2)15-25-24(29)26-18-8-9-19-17(14-18)5-3-11-27(19)23(28)22-6-4-12-32-22/h4,6-10,12-14H,3,5,11,15H2,1-2H3,(H2,25,26,29)
• InChI Key： CWLVUCQFWWKEDY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1C2C=CC(=CC=2CCC1)NC(NCC1C=CC(=C(C=1)OC)OC)=O)=O

Computed Properties

• Exact Mass: 451.15657746g/mol
• Monoisotopic Mass: 451.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(3,4-dimethoxyphenyl)methyl-3-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea

Introduction to 1-(3,4-dimethoxyphenyl)methyl-3-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea (CAS No: 1203027-26-2)

The compound 1-(3,4-dimethoxyphenyl)methyl-3-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea, identified by its CAS number 1203027-26-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a dimethoxyphenyl moiety and a tetrahydroquinoline scaffold suggests a rich pharmacophoric profile, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry. These compounds have been extensively explored for their biological activities, particularly in the context of anticancer and anti-inflammatory agents. The incorporation of a thiophene-2-carbonyl group into the molecular structure introduces additional functional diversity, which can modulate the compound's interactions with biological targets. This feature has been particularly intriguing for researchers seeking to develop novel small-molecule inhibitors.

The urea moiety in the compound's structure is another key pharmacophore that has been extensively studied for its ability to form hydrogen bonds with biological targets. This interaction can enhance binding affinity and selectivity, making it an attractive feature for drug design. The combination of these structural elements—dimethoxyphenyl, tetrahydroquinoline, and thiophene-2-carbonyl—creates a complex and multifaceted molecule with the potential to interact with multiple biological pathways.

In the context of current research, this compound has been investigated for its potential role in modulating enzyme activity. Specifically, studies have focused on its interaction with kinases and other enzymes involved in signal transduction pathways. The ability to inhibit these enzymes could have therapeutic implications in various diseases, including cancer and inflammatory disorders. Preliminary computational studies suggest that the compound may exhibit inhibitory activity against certain kinases by binding to their active sites and disrupting normal catalytic activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access this complex structure efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the tetrahydroquinoline core. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at key positions within the molecule.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing new substituents, researchers can explore a wide range of biological activities. For example, replacing the dimethoxyphenyl group with other aromatic moieties could alter the compound's solubility and metabolic stability. Similarly, varying the substituents on the thiophene-2-carbonyl group could fine-tune its interactions with biological targets.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy. In vitro assays are typically performed first to assess preliminary biological activity. These assays can provide valuable insights into the compound's mechanism of action and potential therapeutic benefits. If initial results are promising, further studies may be conducted in vivo using animal models to evaluate efficacy and toxicity.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding how this compound interacts with biological targets at the atomic level. By simulating these interactions, researchers can predict binding affinities and identify key residues involved in binding. This information can then be used to guide further structural optimization efforts.

As research in this area continues to advance, it is likely that new applications for this compound will emerge. The combination of its unique structural features and potential biological activities makes it a versatile tool for drug discovery. Future studies may explore its use in combination therapies or as a lead compound for the development of novel drugs targeting specific diseases.

In conclusion, 1-(3,4-dimethoxyphenyl)methyl-3-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea (CAS No: 1203027-26-2) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted pharmacophoric features make it a promising candidate for further investigation in drug discovery. With ongoing research focused on its biological activities and synthetic optimization, this compound has the potential to contribute to the development of new therapeutic agents.